Cas no 81882-47-5 (Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-)

• Product name: Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-
• CAS No: 81882-47-5
• MF: C₂₃H₃₈O₃
• MW: 362.54602766037
• CID: 4201946

Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)- Chemical and Physical Properties

Names and Identifiers

• Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-
• Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3β,5β,20S)- (9CI)

• Inchi： 1S/C23H38O3/c1-14(21(25)26-4)18-7-8-19-17-6-5-15-13-16(24)9-11-22(15,2)20(17)10-12-23(18,19)3/h14-20,24H,5-13H2,1-4H3/t14-,15+,16-,17-,18+,19-,20-,22-,23+/m0/s1
• InChI Key： PWDNBUZSKOZXCR-PTYKPTFMSA-N
• SMILES： [C@@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](C(OC)=O)C)CC3)CC2

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Melting Point: 151-152.5 °C
• Boiling Point: 448.2±18.0 °C(Predicted)
• pka: 15.13±0.70(Predicted)